Cas no 765298-70-2 (Octanoic acid, 4-formyl-2-methoxyphenyl ester)

Octanoic acid, 4-formyl-2-methoxyphenyl ester structure
765298-70-2 structure
Product Name:Octanoic acid, 4-formyl-2-methoxyphenyl ester
CAS No:765298-70-2
MF:C16H22O4
MW:278.343485355377
CID:537626
PubChem ID:12103060
Update Time:2025-04-19

Octanoic acid, 4-formyl-2-methoxyphenyl ester Chemical and Physical Properties

Names and Identifiers

    • Octanoic acid, 4-formyl-2-methoxyphenyl ester
    • (4-formyl-2-methoxyphenyl) octanoate
    • 765298-70-2
    • DTXSID50477622
    • Inchi: 1S/C16H22O4/c1-3-4-5-6-7-8-16(18)20-14-10-9-13(12-17)11-15(14)19-2/h9-12H,3-8H2,1-2H3
    • InChI Key: ZNRIKRZNENPTNL-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C=O)=CC=1OC)C(CCCCCCC)=O

Computed Properties

  • Exact Mass: 278.15186
  • Monoisotopic Mass: 278.15180918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 10
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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